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Compound of Interest

Compound Name: Barbital sodium

Cat. No.: B1261173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Barbital sodium for

inducing and maintaining sleep in animal studies. The information is intended to guide

researchers in designing and executing experiments to evaluate sleep patterns and the effects

of novel compounds on sleep architecture.

Introduction
Barbital sodium, a long-acting barbiturate, has been utilized in research to induce and

maintain sleep in various animal models.[1] Its primary mechanism of action involves the

potentiation of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) at the GABA-A

receptor, leading to central nervous system depression.[1][2] While largely replaced in clinical

practice, its consistent and prolonged effects make it a useful tool in preclinical sleep research.

[1]

Mechanism of Action
Barbital sodium, like other barbiturates, acts as a positive allosteric modulator of the GABA-A

receptor.[1] It binds to a site on the receptor distinct from the GABA and benzodiazepine

binding sites.[1] This binding increases the duration of the chloride channel opening, leading to

an influx of chloride ions and hyperpolarization of the neuronal membrane.[1] This enhanced

inhibitory signaling results in sedation and hypnosis.[3] At higher concentrations, barbiturates
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can also directly activate the GABA-A receptor and inhibit AMPA and kainate receptors,

contributing to their profound CNS depressant effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

